Cas no 16694-22-7 (2,4,5-Tribromo-3-thiophenecarboxylic acid)

• Product Name: 2,4,5-Tribromo-3-thiophenecarboxylic acid
• CAS No: 16694-22-7
• MF: C₅HBr₃O₂S
• MW: 364.837238073349
• CID: 2658565
• Update Time: 2023-08-06

2,4,5-Tribromo-3-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Tribromo-3-thiophenecarboxylic acid
• 2,4,5-tribromothiophene-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 2,4,5-tribromo-
• YKTZXJNNXXBHKE-UHFFFAOYSA-N
• 2,4,5-Tribromo-3-thiophenecarboxylic acid #

• Inchi： 1S/C5HBr3O2S/c6-2-1(5(9)10)3(7)11-4(2)8/h(H,9,10)
• InChI Key： YKTZXJNNXXBHKE-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1C(=O)O)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 65.5